
Safeguarding Your Research: A Comprehensive
Guide to Handling 4'-Bromoacetanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Bromoacetanilide

Cat. No.: B085723 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Researchers, Scientists,

and Drug Development Professionals

Handling 4'-Bromoacetanilide requires stringent safety protocols to mitigate risks of irritation

and exposure. This guide provides essential, actionable information for the safe handling, use,

and disposal of this compound, ensuring the well-being of laboratory personnel and the

integrity of research.

Hazard Identification and Personal Protective Equipment
(PPE)
4'-Bromoacetanilide is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2][3][4][5] Adherence to proper PPE protocols

is mandatory to prevent contact and inhalation.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

For splash hazards, a face shield is recommended.[6]

Skin Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b085723?utm_src=pdf-interest
https://www.benchchem.com/product/b085723?utm_src=pdf-body
https://www.benchchem.com/product/b085723?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Bromoacetanilide
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lobachemie.com/lab-chemical-msds/msds-4bromoacetanilide-casno-103-88-2259c-en.aspx
https://www.echemi.com/sds/4-bromoacetanilide-pid_Seven1517.html
https://www.fishersci.com/store/msds?partNumber=AC171571000&countryCode=US&language=en
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Chemical-resistant, impervious gloves, such as nitrile rubber, must be worn.[3]

Inspect gloves before use and dispose of contaminated gloves properly.[7]

Lab Coat: A lab coat or other protective clothing is essential to prevent skin contact.[8]

Respiratory Protection: In situations where dust may be generated, use a NIOSH (US) or

CEN (EU) approved particle respirator (e.g., type P95 or P1).[7]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and physical properties of

4'-Bromoacetanilide.

Property Value Source

Molecular Formula C8H8BrNO [2][3]

Molecular Weight 214.06 g/mol [2]

Melting Point 166 - 170 °C (330.8 - 338 °F) [3]

Appearance
White to light grey crystalline

solid/powder
[3][8]

Solubility
Slightly soluble in water,

soluble in other solvents
[8]

Experimental Protocols: Step-by-Step Handling and
Disposal
I. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.

Store 4'-Bromoacetanilide in a cool, dry, and well-ventilated area away from incompatible

materials and sources of ignition.[7][8]
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Keep the container tightly closed when not in use.[7][9]

II. Weighing and Preparation:

Conduct all weighing and solution preparation inside a certified chemical fume hood to

minimize inhalation of dust.[8]

Wear full PPE, including a particle respirator if significant dust is anticipated.

Use a spatula for transferring the solid material to avoid generating dust.

Clean any spills immediately following established laboratory procedures.

III. Use in Experiments:

Handle the compound in a well-ventilated area or under a fume hood at all times.[1][8]

Avoid all personal contact, including inhalation and contact with skin and eyes.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[7]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[8]

IV. Accidental Release Measures:

Minor Spills:

Evacuate unnecessary personnel from the immediate area.[7]

Wearing full PPE, sweep up the spilled solid material, taking care not to create dust, and

place it into a suitable, labeled container for disposal.[1][7]

Major Spills:

Alert others in the area and evacuate.

Contact your institution's environmental health and safety department immediately.

V. First Aid Procedures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops.[3][4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician immediately.[1][3]

VI. Disposal Plan:

Dispose of waste 4'-Bromoacetanilide and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Do not dispose of the chemical down the drain.[7]

Place waste in a clearly labeled, sealed container.

Handle uncleaned containers as you would the product itself.

Visualization of PPE Selection Workflow
The following diagram outlines the logical steps for selecting the appropriate Personal

Protective Equipment when handling 4'-Bromoacetanilide.
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Caption: PPE selection workflow for handling 4'-Bromoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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